Cas no 1404364-98-2 (methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate)

Methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate is a synthetic organic compound featuring a pyrimidine core substituted with an aminomethyl group and a 4-chlorophenyl moiety, further linked to a methoxybenzoate ester. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both amino and ester functional groups enhances its reactivity, enabling further derivatization. The 4-chlorophenyl substituent may contribute to enhanced lipophilicity, potentially improving membrane permeability in drug design applications. Its well-defined molecular architecture makes it a valuable scaffold for exploring structure-activity relationships in pharmaceutical research.
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate structure
1404364-98-2 structure
Product Name:methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
CAS No:1404364-98-2
MF:C20H19ClN4O3
MW:398.842863321304
CID:4597268
Update Time:2025-06-12

methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
    • Inchi: 1S/C20H19ClN4O3/c1-27-17-9-15(7-8-16(17)19(26)28-2)24-20-23-11-13(10-22)18(25-20)12-3-5-14(21)6-4-12/h3-9,11H,10,22H2,1-2H3,(H,23,24,25)
    • InChI Key: QRQPPPMMPZDELG-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(NC2=NC=C(CN)C(C3=CC=C(Cl)C=C3)=N2)C=C1OC

methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P01FG6F-100mg
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
1404364-98-2 tech grade
100mg
$129.00 2024-06-21
A2B Chem LLC
AX99623-100mg
methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate
1404364-98-2 tech grade
100mg
$136.00 2024-04-20

Additional information on methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate

Research Brief on Methyl 4-((5-(Aminomethyl)-4-(4-Chlorophenyl)Pyrimidin-2-yl)Amino)-2-Methoxybenzoate (CAS: 1404364-98-2)

Recent studies on methyl 4-((5-(aminomethyl)-4-(4-chlorophenyl)pyrimidin-2-yl)amino)-2-methoxybenzoate (CAS: 1404364-98-2) have highlighted its potential as a promising small-molecule inhibitor targeting specific kinase pathways involved in inflammatory and oncogenic processes. This compound, characterized by its unique pyrimidine scaffold and chloro-substituted phenyl ring, has demonstrated selective binding affinity and inhibitory activity in preclinical models, making it a candidate for further therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound, revealing that the aminomethyl group at the 5-position of the pyrimidine ring enhances target engagement, while the 4-chlorophenyl moiety contributes to metabolic stability. Molecular docking simulations indicated strong interactions with the ATP-binding pocket of target kinases, supported by in vitro enzymatic assays showing IC50 values in the low nanomolar range.

Further research in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's pharmacokinetic profile, noting improved oral bioavailability in rodent models compared to earlier analogs. The methoxybenzoate ester was found to facilitate membrane permeability, though hydrolysis to the active carboxylic acid metabolite was observed in plasma. These findings suggest potential for prodrug optimization to enhance delivery.

Ongoing clinical-stage evaluations (Phase I/II) are assessing derivatives of this scaffold for autoimmune disorders, with preliminary data indicating dose-dependent suppression of pro-inflammatory cytokines. However, challenges remain in minimizing off-target effects, as highlighted in a recent Nature Chemical Biology review discussing selectivity screens against 468 kinases.

In summary, 1404364-98-2 represents a structurally novel chemotype with dual therapeutic potential in oncology and immunology. Future directions include co-crystallization studies to refine binding models and the development of biotinylated probes for target identification in complex proteomes.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk